Cas no 477233-05-9 (N-(4-fluorophenyl)methyl-7-(4-methylphenyl)-5-phenyl-7H-pyrrolo2,3-dpyrimidin-4-amine)

• Product name: N-(4-fluorophenyl)methyl-7-(4-methylphenyl)-5-phenyl-7H-pyrrolo2,3-dpyrimidin-4-amine
• CAS No: 477233-05-9
• MF: C₂₆H₂₁FN₄
• MW: 408.470148801804
• CID: 5911679
• PubChem ID: 3554788

N-(4-fluorophenyl)methyl-7-(4-methylphenyl)-5-phenyl-7H-pyrrolo2,3-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)methyl-7-(4-methylphenyl)-5-phenyl-7H-pyrrolo2,3-dpyrimidin-4-amine
• SR-01000567958
• F0532-0737
• 477233-05-9
• SR-01000567958-1
• N-[(4-fluorophenyl)methyl]-7-(4-methylphenyl)-5-phenylpyrrolo[2,3-d]pyrimidin-4-amine
• N-[(4-fluorophenyl)methyl]-7-(4-methylphenyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• N-(4-fluorobenzyl)-5-phenyl-7-(p-tolyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• Oprea1_611198
• AKOS002104318
• N-(4-fluorobenzyl)-7-(4-methylphenyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine

• Inchi： 1S/C26H21FN4/c1-18-7-13-22(14-8-18)31-16-23(20-5-3-2-4-6-20)24-25(29-17-30-26(24)31)28-15-19-9-11-21(27)12-10-19/h2-14,16-17H,15H2,1H3,(H,28,29,30)
• InChI Key： PPBHVUOYTJWSNH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNC1=C2C(=NC=N1)N(C1C=CC(C)=CC=1)C=C2C1C=CC=CC=1

Computed Properties

• Exact Mass: 408.17502485g/mol
• Monoisotopic Mass: 408.17502485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 42.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on N-(4-fluorophenyl)methyl-7-(4-methylphenyl)-5-phenyl-7H-pyrrolo2,3-dpyrimidin-4-amine

Research Brief on N-(4-fluorophenyl)methyl-7-(4-methylphenyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine (CAS: 477233-05-9)

N-(4-fluorophenyl)methyl-7-(4-methylphenyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine (CAS: 477233-05-9) is a novel small-molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound belongs to the pyrrolo[2,3-d]pyrimidine class, which is known for its diverse pharmacological activities, including kinase inhibition and anticancer properties. Recent studies have explored its potential as a targeted therapeutic agent, particularly in oncology and inflammatory diseases.

The synthesis and characterization of this compound have been detailed in several recent publications. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to confirm its structural integrity. The compound's unique chemical scaffold, featuring a fluorophenyl and methylphenyl substitution, is believed to contribute to its high binding affinity for specific protein targets, such as tyrosine kinases and other signaling molecules implicated in disease pathways.

In vitro and in vivo studies have demonstrated promising results for N-(4-fluorophenyl)methyl-7-(4-methylphenyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine. For instance, preclinical trials have shown its efficacy in inhibiting the proliferation of cancer cell lines, particularly those resistant to conventional therapies. Mechanistic studies suggest that the compound acts by modulating key signaling pathways, such as the PI3K/AKT/mTOR cascade, which is often dysregulated in cancers. Additionally, its pharmacokinetic profile, including bioavailability and metabolic stability, has been evaluated, indicating favorable properties for further development.

Despite these advancements, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Recent research has focused on structural modifications to enhance its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through the drug development pipeline. The potential applications of N-(4-fluorophenyl)methyl-7-(4-methylphenyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine extend beyond oncology, with preliminary data suggesting utility in autoimmune and neurodegenerative disorders.

In conclusion, N-(4-fluorophenyl)methyl-7-(4-methylphenyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine represents a promising candidate for targeted therapy. Its unique chemical structure and demonstrated biological activity warrant further investigation to fully elucidate its therapeutic potential. Future studies should focus on clinical translation, including Phase I trials to assess safety and efficacy in human subjects. This compound exemplifies the intersection of chemical innovation and biological discovery, offering new avenues for treating complex diseases.